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Compound of Interest

Compound Name: 1,2,3-Trichloro-1-propene

Cat. No.: B7822061 Get Quote

An In-depth Technical Guide to the Material Safety of 1,2,3-Trichloro-1-propene

This document provides a comprehensive overview of the material safety data for 1,2,3-
Trichloro-1-propene, intended for researchers, scientists, and professionals in drug

development. The information is compiled from various safety data sheets and chemical

databases.

Chemical Identification
Identifier Value

Chemical Name 1,2,3-Trichloro-1-propene

Synonyms
1,2,3-Trichloropropene, 2,3-Dichloroallyl

chloride[1]

Molecular Formula C3H3Cl3[1][2][3]

CAS Number 96-19-5[1][3]

Physical and Chemical Properties
1,2,3-Trichloro-1-propene is a colorless to amber liquid.[2][3] It is insoluble in water but

soluble in organic solvents like ethanol, chloroform, and carbon tetrachloride.[2]
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Property Value

Molar Mass 145.41 g/mol [2][3]

Density 1.412 - 1.43 g/cm³ at 20°C[2][3]

Melting Point -30°C (estimate)[2]

Boiling Point 142 - 145°C[2][3]

Flash Point 82 - 85°C[2][3]

Vapor Pressure 4.4 - 7.14 mmHg at 25°C[2][3]

Refractive Index 1.5000 - 1.5030 at 20°C[2][3]

Hazard Identification and GHS Classification
This substance is considered hazardous. Vapors are heavier than air and contact with the liquid

or vapors may cause irritation or burns.[3] It is harmful if swallowed, inhaled, or in contact with

skin, and causes irritation to the eyes, skin, and respiratory system.[2]

GHS Hazard Statements:

Flammable liquid and vapor.[4][5]

Harmful if swallowed.[5][6]

Harmful in contact with skin.[6]

Harmful if inhaled.[6]

Causes serious eye irritation.[5][6]

Suspected of causing cancer.[6]

Risk Codes:

R20/21/22: Harmful by inhalation, in contact with skin and if swallowed.[2]

R36/37/38: Irritating to eyes, respiratory system and skin.[2]
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Hazard Class: 6.1(b)[2] Packing Group: III[2]

Toxicity Data
Type Value Species

LD50 (oral) 616 mg/kg Rat[2]

Experimental Protocols: Safety and Handling
Personal Protective Equipment (PPE):

Eye/Face Protection: Wear appropriate protective eyeglasses or chemical safety goggles.[2]

Skin Protection: Wear appropriate protective gloves and clothing to prevent skin exposure.[2]

[7]

Respiratory Protection: Use a NIOSH/MSHA or European Standard EN 149 approved

respirator if exposure limits are exceeded or if irritation or other symptoms are experienced.

[7]

Handling Procedures:

Avoid all personal contact, including inhalation.[6]

Use in a well-ventilated area and prevent the concentration of vapors in hollows and sumps.

[6]

Do not eat, drink, or smoke when using this product.[6]

Keep containers securely sealed when not in use.[6]

Ground and bond container and receiving equipment to prevent static discharges.[6][8]

Use non-sparking tools and explosion-proof equipment.[6][8][9]

Wash hands thoroughly after handling.[6]

Storage:
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Store in a cool, dry, well-ventilated area.[6][7]

Keep away from heat, sparks, open flames, and other ignition sources.[6][7][8]

Store away from incompatible materials such as oxidizing agents, strong bases, and metals.

[7][10]

Keep container tightly closed.[6][7][8]

Spill and Leak Procedures:

Minor Spills: Remove all ignition sources. Absorb with vermiculite or other absorbent material

and collect in a suitable container for disposal.[6]

Major Spills: Isolate the spill area. Wear appropriate PPE. Contain the spill and prevent it

from entering drains or waterways.[9][10]

Visualizations
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Workflow for Safe Handling of 1,2,3-Trichloro-1-propene

Preparation

Handling

Cleanup & Disposal

Assess Risks & Review SDS

Select Appropriate PPE
(Gloves, Goggles, Lab Coat)

Prepare Well-Ventilated Work Area
(Fume Hood)

Transfer Chemical Carefully

Perform Experiment

Securely Close Container After Use

Decontaminate Glassware & Surfaces

Dispose of Waste in
Designated Hazardous Waste Container

Remove and Dispose/Clean PPE

Wash Hands Thoroughly
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Hazard Profile of 1,2,3-Trichloro-1-propene

Health Hazards

Physical Hazards1,2,3-Trichloro-1-propene
Hazards

Acute Toxicity
(Oral, Dermal, Inhalation)

Skin/Eye/Respiratory
Irritation

Carcinogenicity
(Suspected)

Flammable Liquid
and Vapor

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. ["1,2,3-Trichloro-1-propene" material safety data sheet
(MSDS)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b7822061#1-2-3-trichloro-1-propene-material-safety-
data-sheet-msds]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.

Contact

Address: 3281 E Guasti Rd
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Phone: (601) 213-4426
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